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Compound of Interest

Compound Name: Trilaciclib

Cat. No.: B611476 Get Quote

This guide provides comprehensive safety protocols and logistical information for researchers,

scientists, and drug development professionals handling Trilaciclib. The following procedural

steps are designed to ensure the safe handling, storage, and disposal of this compound in a

laboratory setting.

Hazard Identification and Classification
Trilaciclib is classified with specific hazards that necessitate careful handling.[1]

Understanding these hazards is the foundation for implementing appropriate safety measures.

Hazard Classification GHS Code Description

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[1]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation.[1]

GHS: Globally Harmonized System of Classification and Labelling of Chemicals

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to minimize exposure and

ensure personal safety when handling Trilaciclib.[2][3]
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PPE Component Specification Rationale

Gloves

Two pairs of chemotherapy-

rated, powder-free gloves

(e.g., nitrile) tested to ASTM

D6978 standard.[2][3]

Prevents skin contact and

absorption.[1] Double gloving

provides an additional barrier.

Eye Protection

Safety goggles with side-

shields or a full-face shield.[1]

[4]

Protects against splashes and

airborne particles that can

cause serious eye irritation.[1]

Lab Coat/Gown

Disposable, impermeable,

long-sleeved gown with tight-

fitting cuffs.[1][2]

Protects skin and personal

clothing from contamination.[1]

Respiratory Protection
A NIOSH-certified N95 or

higher respirator.[5]

Required when handling the

powder form outside of a

containment system to prevent

inhalation.

Procedural Handling and Storage
Adherence to strict procedural steps is crucial for the safe handling of Trilaciclib from receipt to

disposal.

Receiving and Storage:

Upon receipt, inspect the container for any damage or leakage.

Store in a well-ventilated, designated area away from incompatible materials.

Follow specific storage temperature requirements as indicated by the supplier.

Preparation and Handling (Aseptic Technique Recommended):

Perform all manipulations of Trilaciclib powder, such as weighing and reconstitution, within

a certified chemical fume hood or biological safety cabinet to minimize inhalation exposure.

[2]
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Ensure a safety shower and eyewash station are readily accessible.[1]

Before handling, don the appropriate PPE as specified in the table above.

When reconstituting, gently swirl the vial to dissolve the lyophilized powder; avoid shaking to

prevent aerosolization.[6]

After handling, thoroughly wash hands and forearms with soap and water, even after wearing

gloves.[1]

Decontaminate all surfaces and equipment after use.

Spill Management Protocol
In the event of a spill, immediate and appropriate action is necessary to contain and clean the

area, preventing exposure and environmental contamination.

Evacuate and Secure: Immediately alert others in the area and evacuate non-essential

personnel. Restrict access to the spill area.

Don PPE: Before addressing the spill, don the full recommended PPE, including respiratory

protection.[4]

Containment: For liquid spills, absorb with an inert, absorbent material (e.g., diatomite).[1]

For powder spills, gently cover with damp absorbent material to avoid generating dust.

Cleanup: Carefully collect the absorbed material and any contaminated debris using

appropriate tools (e.g., scoops, forceps) and place it into a labeled, sealed container for

hazardous waste.

Decontamination: Clean the spill area thoroughly with an appropriate deactivating agent (see

Disposal Plan) or soap and water.

Disposal: Dispose of all contaminated materials, including PPE, as hazardous waste

according to institutional and local regulations.[1]

Disposal Plan
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Proper disposal of Trilaciclib and associated waste is critical to prevent environmental

contamination.

Waste Segregation: All materials contaminated with Trilaciclib, including vials, syringes,

PPE, and cleaning materials, must be segregated into clearly labeled hazardous waste

containers.

Deactivation Protocol: For deactivation of the active pharmaceutical ingredient (API) and

solutions, a sodium hypochlorite solution can be utilized.

For Trilaciclib API: A study recommends using a 5% sodium hypochlorite solution at a

ratio of 3 mL per 1 mg of Trilaciclib API, with a minimum exposure time of 20 minutes for

complete deactivation.[7]

For Trilaciclib Injection (10 mg/mL): Exposure to a 5% sodium hypochlorite solution for 60

minutes is recommended for deactivation.[7]

Final Disposal: After deactivation, the waste should still be disposed of as hazardous

chemical waste in accordance with local, state, and federal regulations.[1] Do not discharge

into drains or the environment.[1][4]

First Aid Measures
In case of accidental exposure, follow these immediate first aid steps and seek medical

attention.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Remove contact

lenses if present and easy to do.[1][8] Seek

immediate medical attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.[1]

Remove contaminated clothing and shoes.[8]

Seek medical attention if irritation persists.

Inhalation

Move the person to fresh air.[8] If breathing is

difficult, provide oxygen or artificial respiration

as needed. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting.[8] Wash out the mouth

with water if the person is conscious.[8] Never

give anything by mouth to an unconscious

person.[8] Seek immediate medical attention.

Workflow for Safe Handling of Trilaciclib
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Caption: Workflow for the safe handling of Trilaciclib in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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